Cas no 1246554-24-4 (1,3-Dimethyl-1H-pyrazolo[3,4-b]pyridin-6-ylamine)

• Product Name: 1,3-Dimethyl-1H-pyrazolo[3,4-b]pyridin-6-ylamine
• CAS No: 1246554-24-4
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5530682
• PubChem ID: 83668463
• Update Time: 2024-11-06

1,3-Dimethyl-1H-pyrazolo[3,4-b]pyridin-6-ylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1H-pyrazolo[3,4-b]pyridin-6-ylamine
• 1H-Pyrazolo[3,4-b]pyridin-6-amine, 1,3-dimethyl-
• 1246554-24-4
• 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-6-amine

• Inchi： 1S/C8H10N4/c1-5-6-3-4-7(9)10-8(6)12(2)11-5/h3-4H,1-2H3,(H2,9,10)
• InChI Key： ZQULIBMZFUANIY-UHFFFAOYSA-N
• SMILES： C12N(C)N=C(C)C1=CC=C(N)N=2

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 336.4±37.0 °C(Predicted)
• pka: 5.72±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines